2-Methyl-N-(1-phenylethyl)-6-(trifluoromethyl)pyrimidine-4-carboxamide

• IUPAC Name: 2-methyl-N-(1-phenylethyl)-6-(trifluoromethyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H14F3N3O/c1-9(11-6-4-3-5-7-11)19-14(22)12-8-13(15(16,17)18)21-10(2)20-12/h3-9H,1-2H3,(H,19,22)
• InChI Key: PXYSZTMLDODPGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)C(F)(F)F)C(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C15H14F3N3O
• Molecular Weight: 309.29 g/mol

Description

2-Methyl-N-(1-phenylethyl)-6-(trifluoromethyl)pyrimidine-4-carboxamide, commonly known as MPTP, is a chemical compound that has been widely used in scientific research. This compound is known for its ability to induce Parkinson's disease-like symptoms in humans and animals, making it a valuable tool in the study of this debilitating condition. In

Mechanism of Action

MPTP is metabolized in the brain to form MPP+, a toxic compound that selectively destroys dopaminergic neurons in the substantia nigra. MPP+ enters dopaminergic neurons through the dopamine transporter and accumulates in the mitochondria, causing oxidative stress and ultimately leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPTP are well-documented. In addition to its ability to selectively destroy dopaminergic neurons, MPTP has been shown to cause oxidative stress, inflammation, and mitochondrial dysfunction in the brain. These effects contribute to the development of Parkinson's disease-like symptoms in animals and humans exposed to MPTP.

Advantages and Limitations for Lab Experiments

The advantages of using MPTP in lab experiments include its ability to induce Parkinson's disease-like symptoms in animals, making it a valuable tool for studying the disease's underlying mechanisms and testing potential treatments. However, MPTP has several limitations, including its toxicity and the fact that it does not accurately replicate all aspects of Parkinson's disease in humans.

Future Directions

There are several future directions for research on MPTP and Parkinson's disease. One area of research is the development of new animal models that more accurately replicate the disease's progression in humans. Another area of research is the development of new treatments for Parkinson's disease that target the underlying mechanisms of the disease, such as oxidative stress and inflammation. Additionally, researchers are exploring the use of MPTP in combination with other compounds to better understand the disease's complexity and develop more effective treatments.

Synthesis Methods

The synthesis of MPTP involves several steps, including the reaction of 2,6-dichloropyrimidine with 2-methyl-4-nitroaniline to form 2-methyl-4-(2-nitrophenyl)pyrimidine. This compound is then reacted with phenethylamine in the presence of trifluoroacetic anhydride to produce 2-methyl-N-(1-phenylethyl)pyrimidine-4-carboxamide. The final step involves the reaction of this compound with trifluoromethyl iodide to produce MPTP.

Scientific Research Applications

MPTP has been widely used in scientific research, particularly in the study of Parkinson's disease. This compound is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to a loss of dopamine in the brain and the development of Parkinson's disease-like symptoms. MPTP has been used to develop animal models of Parkinson's disease, allowing researchers to study the disease's underlying mechanisms and test potential treatments.